Cas no 1805295-17-3 (Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805295-17-3
• MF: C₁₁H₁₁F₃N₂O₅
• MW: 308.210653543472
• CID: 4812575
• Update Time: 2025-11-01

Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F3N2O5/c1-3-20-9(17)5-7-10(21-11(12,13)14)8(16(18)19)4-6(2)15-7/h4H,3,5H2,1-2H3
• InChI Key： UVKLDAZLGONUEQ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C)N=C1CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.5
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805295-17-3): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805295-17-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, and recent research findings related to this compound.

The chemical structure of Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate is characterized by a pyridine ring substituted with a methyl group at the 6-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 3-position. The acetate ester is attached to the pyridine ring at the 2-position. This intricate arrangement of functional groups imparts the molecule with specific chemical and biological properties that make it an interesting candidate for further investigation.

In terms of synthesis, Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate can be prepared through a series of well-defined chemical reactions. One common approach involves the nitration of a suitable pyridine derivative followed by the introduction of the trifluoromethoxy group and subsequent esterification. The precise synthetic route can vary depending on the availability of starting materials and the desired purity and yield of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, which are crucial for large-scale production and pharmaceutical applications.

Recent research findings have highlighted the potential therapeutic applications of Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, in vitro assays have demonstrated that it can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell growth and survival.

Moreover, preliminary studies have also explored the pharmacokinetic properties of Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has shown favorable pharmacokinetic parameters, such as good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral therapeutic agent.

In addition to its direct therapeutic effects, Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate has also been investigated as a lead compound for drug discovery. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and safety profile. For example, substituting different functional groups on the pyridine ring or modifying the ester moiety can lead to derivatives with improved biological activities and reduced side effects.

The safety profile of Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, Ethyl 6-methyl-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805295-17-3) represents a promising compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing medical treatments in the future.